Cas no 5216-31-9 (1-fluoro-4-2-(4-fluorophenyl)ethynylbenzene)

• Product Name: 1-fluoro-4-2-(4-fluorophenyl)ethynylbenzene
• CAS No: 5216-31-9
• MF: C₁₄H₈F₂
• MW: 214.210130691528
• MDL: MFCD01596894
• CID: 936484
• PubChem ID: 5240533
• Update Time: 2025-04-23

1-fluoro-4-2-(4-fluorophenyl)ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 4,4'-difluorodiphenylacetylene
• 1,1'-ethyne-1,2-diylbis(4-fluorobenzene)
• AC1NRH2Z
• FT-0683056
• MolPort-019-687-156
• STK996194
• SureCN718949
• 1-fluoro-4-2-(4-fluorophenyl)ethynylbenzene
• 1，2-Bis(4-fluorophenyl)ethyne
• C75446
• AKOS005642390
• BS-17175
• MFCD01596894
• 1-fluoro-4-[2-(4-fluorophenyl)ethynyl]benzene
• HFFUXLCRPYMGFM-UHFFFAOYSA-N
• di-(p-fluorophenyl)acetylene
• EN300-11780536
• BFPE
• Bis(4-fluorophenyl)acetylene
• 1,2-bis(4-fluorophenyl)acetylene
• 5216-31-9
• SCHEMBL718949
• CS-0134213
• Z2050052747
• bis(4-fluorophenyl)ethyne
• DTXSID10412514
• C14H8F2

• MDL： MFCD01596894
• Inchi： 1S/C14H8F2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H
• InChI Key： HFFUXLCRPYMGFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#CC2C=CC(=CC=2)F)=CC=1

Computed Properties

• Exact Mass: 214.05940658g/mol
• Monoisotopic Mass: 214.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

1-fluoro-4-2-(4-fluorophenyl)ethynylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD92153)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-4-2-(4-fluorophenyl)ethynylbenzene

4,4'-Difluorodiphenylacetylene (CAS No. 5216-31-9): Properties, Applications, and Market Insights

4,4'-Difluorodiphenylacetylene (CAS No. 5216-31-9) is a fluorinated aromatic acetylene compound widely used in organic synthesis, materials science, and pharmaceutical research. Its unique molecular structure, featuring two fluorine atoms symmetrically positioned on phenyl rings, makes it a valuable building block for advanced materials and specialty chemicals. The growing demand for fluorinated organic compounds in high-performance applications has increased interest in this compound.

The chemical properties of 4,4'-difluorodiphenylacetylene include high thermal stability and excellent electron-withdrawing characteristics due to the fluorine substituents. Researchers often utilize it as a key intermediate in the synthesis of liquid crystal materials, organic semiconductors, and pharmaceutical precursors. Recent studies highlight its role in developing OLED materials, where fluorinated compounds enhance device efficiency and lifespan.

In the context of green chemistry trends, scientists are exploring eco-friendly synthesis routes for 4,4'-difluorodiphenylacetylene derivatives. The compound's compatibility with cross-coupling reactions makes it particularly valuable for constructing complex molecular architectures. Many researchers search for "how to synthesize 4,4'-difluorodiphenylacetylene" or "applications of fluorinated diphenylacetylenes" when investigating this material.

The global market for specialty fluorochemicals like 4,4'-difluorodiphenylacetylene is expanding, driven by demand from the electronics and pharmaceutical industries. Manufacturers are developing improved purification methods to meet the stringent purity requirements for electronic-grade materials. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the compound's quality.

Recent innovations involve using 4,4'-difluorodiphenylacetylene in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These porous materials show promise for gas storage, separation technologies, and catalysis. The compound's rigid, linear structure contributes to the stability of these advanced materials.

Safety considerations for handling 4,4'-difluorodiphenylacetylene include standard organic chemical precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during laboratory use. Researchers frequently inquire about "4,4'-difluorodiphenylacetylene safety data" and "storage conditions for fluorinated acetylenes".

The future outlook for 4,4'-difluorodiphenylacetylene appears promising, with potential applications emerging in flexible electronics and energy storage systems. As the demand for high-performance fluorinated materials grows, this compound will likely play an increasingly important role in advanced material development and specialty chemical synthesis.